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Compound of Interest

2-(1-Hydroxycyclohexyl)-2-(4-
Compound Name:
methoxyphenyl)acetonitrile

Cat. No.: B017164

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

1-[Cyano(4-methoxyphenyl)methyl]cyclohexanol is a pivotal chemical intermediate, primarily
recognized for its critical role in the synthesis of Venlafaxine, a widely prescribed serotonin-
norepinephrine reuptake inhibitor (SNRI) used for the treatment of major depressive disorder,
anxiety, and panic disorders.[1][2] Its chemical structure, featuring a nitrile group and a tertiary
alcohol on a cyclohexyl ring attached to a methoxyphenyl group, makes it a versatile precursor
for the construction of the Venlafaxine molecule.[3][4][5][6] The efficient conversion of this
intermediate to subsequent products is a key focus in the commercial production of
Venlafaxine, with various synthetic strategies developed to optimize yield, purity, and cost-
effectiveness.[1][7][8]

Chemical Properties
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Property Value Reference

CAS Number 93413-76-4 [31[4]1[5]

Molecular Formula C15H19NO2 [3B1141[5]

Molecular Weight 245.32 g/mol [31[41[5]
White or off-white powder or

Appearance , [4]
crystalline powder

Melting Point 122-124 °C [4]
Very soluble in N,N-
Dimethylformamide, Soluble in

N methanol, Sparingly soluble in
Solubility [4]

glacial acetic acid, Very slightly
soluble in chloroform,

Practically insoluble in water.

Application in Pharmaceutical Synthesis: The
Venlafaxine Pathway

The primary application of 1-[Cyano(4-methoxyphenyl)methyllcyclohexanol is as a key

intermediate in the multi-step synthesis of Venlafaxine. The synthetic route generally involves

the reduction of the nitrile group to a primary amine, followed by N,N-dimethylation.
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4-Methoxypheny! Condensation
acetonitrile

Cyclohexanone

1-[Cyano(4-methoxyphenyl)
methyl]cyclohexanol

Reduction of Nitrile N,N-Dimethylation

Venlafaxine

1-[2-Amino-1-(4-methoxy
phenyl)ethyl]cyclohexanol

b
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/ . N
Reaction Setup
4 Charge autoclave with: )
- 1-[Cyano(4-methoxyphenyl)methyl]cyclohexanol (60 g)
- Acetic acid (350 mL)
\_ - 10% Palladium on charcoal (1.8 g) Y,
\- J
. N
Hydro %enatlon
Hydrogenate at 10-15 kg/cm? pressure
and 50-55°C until starting material disappears (TLC).
- J
4 N

Work-up a

d Isolation

(Filter the catalyst)

(Evaporate the filtrate under reduced pressure)

'

Add o-xylene and remove traces of
acetic acid azeotropically.

'

(Dissolve the residue in isopropyl alcohol)

'

(Acidify with isopropyl alcohol hydrochloride to pH ~2)

.

'

(Filter, wash, and dry the precipitated soIid)

J
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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